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Compound of Interest

Compound Name: 2,4-Dinitrophenyl thiocyanate

Cat. No.: B074842 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling 2,4-
Dinitrophenyl thiocyanate in a laboratory setting. It is intended for use by trained research,

scientific, and drug development professionals. Always consult your institution's specific safety

protocols and the most current Safety Data Sheet (SDS) before beginning any work.

2,4-Dinitrophenyl thiocyanate is a hazardous chemical that requires strict adherence to

safety protocols to prevent exposure and ensure safe disposal. It is classified as toxic if

swallowed, in contact with skin, or inhaled, and causes serious skin and eye irritation.[1]

Furthermore, it is suspected of causing genetic defects and may cause respiratory irritation.[1]

[2][3][4] This compound can be explosive when dry, heated, or subjected to shock or friction.[1]

Quantitative Safety Data
This table summarizes the key hazard classifications for 2,4-Dinitrophenyl thiocyanate.
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Hazard Classification Category GHS Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed[1]

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin[1]

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2A / 2
H319: Causes serious eye

irritation[1][2]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[2][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Physical Hazard -

May explosively decompose

on heating, shock, friction, etc.

[1]

Special Hazard -
EUH032: Contact with acids

liberates very toxic gas[2][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through all routes (inhalation,

skin/eye contact, ingestion).[6]

Eye and Face Protection:

Minimum Requirement: Safety glasses with side shields.

Splash Risk: Chemical splash goggles are required when there is a risk of splashing.[7]

Large Quantities/High Splash Potential: A face shield must be worn in conjunction with

goggles.[7]
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Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are

recommended. Double-gloving is advisable to increase protection.[6][7] Gloves must be

inspected before use and disposed of properly after handling.

Lab Coat: A standard laboratory coat is required.[7]

Additional Protection: For handling larger quantities or when there is a significant risk of

skin contact, chemical-resistant coveralls should be worn.[7]

Respiratory Protection:

Primary Control: All work should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[7][8]

Supplemental Control: If a fume hood is unavailable or if there is a risk of generating dust

or aerosols, a NIOSH-approved respirator with cartridges appropriate for organic vapors

must be used.[7]

Footwear:

In Laboratory: Closed-toe shoes made of a non-porous material are required.[7]

Spill Response/Large Quantities: Chemical-resistant boots should be worn.[7]

Operational Plan for Safe Handling
A systematic approach is crucial for handling 2,4-Dinitrophenyl thiocyanate safely.

Engineering Controls and Preparation
Ventilation: All weighing, transferring, and reaction setups must be performed within a

certified chemical fume hood.[7][8]

Safety Equipment: Ensure an operational safety shower and eyewash station are

immediately accessible in the work area.[7][9]
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Preparation: Before starting, confirm all necessary PPE is available and in good condition.

Clearly label all containers with the chemical name and appropriate hazard warnings.[7]

Handling Procedures
Weighing and Transferring:

Conduct all manipulations of the solid compound within a fume hood.

Use a spatula or other appropriate tools to handle the solid, taking care to avoid creating

dust.[7]

Reactions:

Set up all glassware securely within the fume hood.

Avoid ignition sources such as open flames; use a heating mantle or oil bath for heating.[7]

Take measures to prevent the buildup of electrostatic charge by grounding equipment.[8]

Post-Procedure:

Decontaminate all surfaces and equipment after use.

Wash hands and face thoroughly after handling and before leaving the work area.

Storage
Conditions: Store in a cool, dry, dark, and well-ventilated place.[1] The container must be

kept tightly closed.[5]

Security: The storage location should be locked to restrict access.[1]

Incompatibilities: Store away from heat, ignition sources, shock, and friction.[1] Keep

segregated from incompatible materials such as acids and oxidizing agents.[1][4]

Emergency and Disposal Plans
Spill Response Protocol
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In the event of a spill, follow these steps immediately.

Assess and Alert: From a safe distance, assess the extent of the spill. Alert others in the area

and contact your institution's environmental health and safety department, especially for

large spills.[7] Evacuate non-essential personnel.[9]

Contain: Wearing the full PPE outlined above, contain the spill using an absorbent, inert

material such as vermiculite or a commercial spill kit. Work from the outside of the spill

inward to prevent spreading.[7] Prevent the material from entering drains.

Clean-up: Carefully sweep or scoop the absorbent material into a clearly labeled, sealable

waste container, avoiding dust creation.[1][5]

Decontaminate: Clean the spill area thoroughly.

Ventilate: Ventilate the area after the clean-up is complete.[9]
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Caption: Workflow for responding to a 2,4-Dinitrophenyl thiocyanate spill.
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Emergency First Aid Procedures
Immediate action is critical in case of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If

breathing has stopped or is difficult, provide artificial respiration or oxygen.[2][10] Call a

POISON CENTER or doctor immediately.[1]

Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected skin with

plenty of soap and water for at least 15 minutes.[2][6][8] If skin irritation persists, seek

medical attention.[2]

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the

eyelids open.[2] Remove contact lenses if present and easy to do so.[1] Continue rinsing. If

eye irritation persists, get medical advice/attention.[1][2]

Ingestion: Immediately call a POISON CENTER or doctor.[1] Rinse the mouth with water.[1]

Do NOT induce vomiting.[8]

Waste Disposal Plan
Residues: All waste containing 2,4-Dinitrophenyl thiocyanate must be treated as

hazardous waste.

Containers: Collect waste material in a suitable, closed, and clearly labeled container for

disposal.[2][5]

Disposal Method: Disposal must be entrusted to a licensed, professional waste disposal

company. Dispose of contents and containers in accordance with all local, state, and federal

regulations. Do not allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.tcichemicals.com/BE/en/sds/T0199_EU_6N.pdf
https://www.fishersci.be/store/msds?partNumber=11411167&productDescription%3D2%2C4-DINITROPHENYL+THIOCYANATE%2C+98%25%2C25G&countryCode=BE&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.tcichemicals.com/BE/en/sds/T0199_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0199_EU_6N.pdf
https://www.fishersci.be/store/msds?partNumber=11411167&productDescription%3D2%2C4-DINITROPHENYL+THIOCYANATE%2C+98%25%2C25G&countryCode=BE&language=en
https://www.amherst.edu/system/files/2%2C4-Dinitrophenol%20DNP.pdf
https://research.uga.edu/docs/CSP1500/2-4-dinitrophenylhydrazine-119-26-6.docx
https://www.fishersci.be/store/msds?partNumber=11411167&productDescription%3D2%2C4-DINITROPHENYL+THIOCYANATE%2C+98%25%2C25G&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11411167&productDescription%3D2%2C4-DINITROPHENYL+THIOCYANATE%2C+98%25%2C25G&countryCode=BE&language=en
https://www.tcichemicals.com/BE/en/sds/T0199_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0199_EU_6N.pdf
https://www.fishersci.be/store/msds?partNumber=11411167&productDescription%3D2%2C4-DINITROPHENYL+THIOCYANATE%2C+98%25%2C25G&countryCode=BE&language=en
https://www.tcichemicals.com/BE/en/sds/T0199_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0199_EU_6N.pdf
https://research.uga.edu/docs/CSP1500/2-4-dinitrophenylhydrazine-119-26-6.docx
https://www.benchchem.com/product/b074842?utm_src=pdf-body
https://www.fishersci.be/store/msds?partNumber=11411167&productDescription%3D2%2C4-DINITROPHENYL+THIOCYANATE%2C+98%25%2C25G&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AAB24147&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074842?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. tcichemicals.com [tcichemicals.com]

2. fishersci.be [fishersci.be]

3. 2,4-Dinitrophenyl thiocyanate | C7H3N3O4S | CID 15325 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. assets.thermofisher.com [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

6. amherst.edu [amherst.edu]

7. benchchem.com [benchchem.com]

8. research.uga.edu [research.uga.edu]

9. nj.gov [nj.gov]

10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Safe Handling and Disposal of 2,4-Dinitrophenyl
Thiocyanate: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074842#personal-protective-equipment-for-handling-
2-4-dinitrophenyl-thiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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